Cas no 1705971-50-1 (N-4-(2-oxo-2-{3-oxo-3H-spiro2-benzofuran-1,3'-piperidine-1'-yl}ethyl)phenylacetamide)

• Product Name: N-4-(2-oxo-2-{3-oxo-3H-spiro2-benzofuran-1,3'-piperidine-1'-yl}ethyl)phenylacetamide
• CAS No: 1705971-50-1
• MF: C₂₂H₂₂N₂O₄
• MW: 378.421085834503
• CID: 5915977
• PubChem ID: 90618589
• Update Time: 2025-06-03

N-4-(2-oxo-2-{3-oxo-3H-spiro2-benzofuran-1,3'-piperidine-1'-yl}ethyl)phenylacetamide Chemical and Physical Properties

Names and Identifiers

• N-4-(2-oxo-2-{3-oxo-3H-spiro2-benzofuran-1,3'-piperidine-1'-yl}ethyl)phenylacetamide
• N-(4-(2-oxo-2-(3-oxo-3H-spiro[isobenzofuran-1,3'-piperidin]-1'-yl)ethyl)phenyl)acetamide
• AKOS025092032
• N-[4-(2-oxo-2-{3-oxo-3H-spiro[2-benzofuran-1,3'-piperidine]-1'-yl}ethyl)phenyl]acetamide
• F6443-5155
• 1705971-50-1
• N-[4-[2-oxo-2-(3-oxospiro[2-benzofuran-1,3'-piperidine]-1'-yl)ethyl]phenyl]acetamide

• Inchi： 1S/C22H22N2O4/c1-15(25)23-17-9-7-16(8-10-17)13-20(26)24-12-4-11-22(14-24)19-6-3-2-5-18(19)21(27)28-22/h2-3,5-10H,4,11-14H2,1H3,(H,23,25)
• InChI Key： YBNRQUHIQZERMX-UHFFFAOYSA-N
• SMILES： O1C(C2C=CC=CC=2C21CN(C(CC1C=CC(=CC=1)NC(C)=O)=O)CCC2)=O

Computed Properties

• Exact Mass: 378.15795719g/mol
• Monoisotopic Mass: 378.15795719g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 28
• Rotatable Bond Count: 3
• Complexity: 628
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 75.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzofurans Benzofuranones

Additional information on N-4-(2-oxo-2-{3-oxo-3H-spiro2-benzofuran-1,3'-piperidine-1'-yl}ethyl)phenylacetamide

N-4-(2-Oxo-2-{3-Oxo-3H-Spiro[2-Benzofuran-1,3'-Piperidine]-1'-Yl}Ethyl)Phenylacetamide: A Comprehensive Overview

N-4-(2-Oxo-2-{3-Oxo-3H-Spiro[2-Benzofuran-1,3'-Piperidine]-1'-Yl}Ethyl)Phenylacetamide, commonly referred to by its CAS number 1705971-50-1, is a complex organic compound with significant potential in the field of pharmacology and drug discovery. This compound is characterized by its unique spiro structure, which combines a benzofuran moiety with a piperidine ring system. The integration of these structural elements contributes to its intriguing chemical properties and biological activities.

Recent advancements in computational chemistry and bioinformatics have enabled researchers to delve deeper into the molecular mechanisms of this compound. Studies have shown that the spiro structure plays a pivotal role in modulating the compound's pharmacokinetic properties, including its absorption, distribution, metabolism, and excretion (ADME) profiles. These findings are particularly relevant for drug developers seeking to optimize bioavailability and minimize adverse effects.

The phenylacetamide group within the molecule is another critical feature that has garnered attention. This group is known to enhance the compound's ability to penetrate cellular membranes, making it a promising candidate for targeting intracellular pathogens or diseases involving membrane-bound receptors. Recent research has highlighted its potential as an anti-inflammatory agent, with studies demonstrating significant reductions in cytokine production in vitro.

One of the most exciting developments involving this compound is its application in cancer research. Preclinical studies have shown that N-4-(2-Oxo-2-{3-Oxo-3H-Spiro[2-Benzofuran-1,3'-Piperidine]-1'-Yl}Ethyl)Phenylacetamide exhibits selective cytotoxicity against various cancer cell lines while sparing normal cells. This selectivity is attributed to its ability to inhibit key enzymes involved in tumor proliferation and angiogenesis.

Moreover, the compound's spiro structure has been implicated in its ability to act as a scaffold for drug delivery systems. Researchers are exploring its potential as a carrier for hydrophobic drugs, leveraging its amphipathic nature to enhance drug solubility and delivery efficiency. This dual functionality positions it as a versatile tool in both therapeutic and diagnostic applications.

In terms of synthesis, the compound can be synthesized via a multi-step process involving coupling reactions and cyclization. Recent optimizations have focused on improving yield and purity, making it more accessible for large-scale production. These advancements are critical for translating laboratory findings into clinical applications.

Looking ahead, the future of CAS No 1705971-50-1 lies in its potential to address unmet medical needs. With ongoing research into its mechanisms of action and therapeutic applications, this compound represents a beacon of hope for developing novel treatments across diverse disease areas.